Nickel-catalyzed Heck reaction of cycloalkenes using aryl sulfonates and pivalates†

Chemical Communications Pub Date: 2021-03-12 DOI: 10.1039/D1CC00634G

Abstract

Nickel-catalyzed Heck reaction of cycloalkenes delivers unusual conjugated arylated isomers. Nickel(0) catalysts ligated by chelating dialkylphosphines effectively activate not only aryl triflates as electrophiles, but also less reactive aryl mesylates, tosylates and pivalates. The omission of bases allows nickel hydride species to exist long enough to perform in situ olefin isomerization of initial Heck adducts.

Graphical abstract: Nickel-catalyzed Heck reaction of cycloalkenes using aryl sulfonates and pivalates
Nickel-catalyzed Heck reaction of cycloalkenes using aryl sulfonates and pivalates†
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